8-(3-Chloro-2-hydroxypropyl)sulfanyl-7-[(2-chlorophenyl)methyl]-3-methylpurine-2,6-dione

• CAS RN: 331841-46-4
• Molecular Formula: C16H16Cl2N4O3S
• Molecular Weight: 415.29
• IUPAC Name: 8-(3-chloro-2-hydroxypropyl)sulfanyl-7-[(2-chlorophenyl)methyl]-3-methylpurine-2,6-dione
• InChI: InChI=1S/C16H16Cl2N4O3S/c1-21-13-12(14(24)20-15(21)25)22(7-9-4-2-3-5-11(9)18)16(19-13)26-8-10(23)6-17/h2-5,10,23H,6-8H2,1H3,(H,20,24,25)
• InChI Key: APCGIMCQBPXHPS-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)SCC(CCl)O)CC3=CC=CC=C3Cl
• solubility: not available

Description

This compound, also known by its CAS Number 477333-68-9, is a chemical with the linear formula C13H17ClN4O3S. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Safety and Hazards

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